Cas no 1369951-95-0 (Benzene, 2-chloro-4-ethyl-1-iodo-)

• Product Name: Benzene, 2-chloro-4-ethyl-1-iodo-
• CAS No: 1369951-95-0
• MF: C₈H₈ClI
• MW: 266.51
• CID: 5075922
• Update Time: 2025-10-31

Benzene, 2-chloro-4-ethyl-1-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-ethyl-1-iodo-
• 2-Chloro-4-ethyl-1-iodobenzene

• Inchi： 1S/C8H8ClI/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： XQIFSIZHGOIDBJ-UHFFFAOYSA-N
• SMILES： C1(C=C(CC)C=CC=1I)Cl

Additional information on Benzene, 2-chloro-4-ethyl-1-iodo-

Introduction to Benzene, 2-chloro-4-ethyl-1-iodo- (CAS No. 1369951-95-0)

Benzene, 2-chloro-4-ethyl-1-iodo- (CAS No. 1369951-95-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a chlorine atom at the 2-position, an ethyl group at the 4-position, and an iodine atom at the 1-position. These functional groups confer specific reactivity and stability profiles that make Benzene, 2-chloro-4-ethyl-1-iodo- a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Benzene, 2-chloro-4-ethyl-1-iodo- typically involves a multi-step process that includes halogenation reactions and substitution reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these processes. For instance, the use of palladium-catalyzed cross-coupling reactions has been particularly effective in achieving high yields and purity levels. These methods not only enhance the economic viability of producing Benzene, 2-chloro-4-ethyl-1-iodo- but also reduce environmental impact by minimizing waste generation.

In the pharmaceutical industry, Benzene, 2-chloro-4-ethyl-1-iodo- has shown promise as a building block for the development of novel drugs. Its aromatic structure and functional groups provide a platform for designing compounds with specific biological activities. For example, researchers have explored the use of Benzene, 2-chloro-4-ethyl-1-iodo- in the synthesis of potential anticancer agents and antiviral drugs. The iodine substituent, in particular, can be readily replaced with other functional groups through various chemical transformations, allowing for the fine-tuning of pharmacological properties.

Recent studies have also highlighted the role of Benzene, 2-chloro-4-ethyl-1-iodo- in materials science. The compound's unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. For instance, derivatives of Benzene, 2-chloro-4-ethyl-1-iodo- have been incorporated into conjugated polymers to enhance their charge transport capabilities and improve device performance. These applications underscore the compound's versatility and potential for innovation in advanced materials.

The safety and environmental impact of Benzene, 2-chloro-4-ethyl-1-iodo- are critical considerations in its use and handling. While benzene derivatives can pose health risks if not managed properly, modern safety protocols and engineering controls have significantly mitigated these risks. Additionally, ongoing research into greener synthetic methods aims to further reduce the environmental footprint associated with the production and use of this compound.

In conclusion, Benzene, 2-chloro-4-ethyl-1-iodo- (CAS No. 1369951-95-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity profile make it an essential building block for developing advanced materials and novel drugs. As research continues to advance, the potential uses of this compound are likely to expand even further, contributing to significant advancements in various scientific fields.